8-((1-Acetyl-2-methylindolin-5-yl)sulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Specification

• CAS No.: 1021265-25-7
• Molecular Formula: C21H28N4O5S
• Molecular Weight: 448.54
• IUPAC Name: 8-[(1-acetyl-2-methyl-2,3-dihydroindol-5-yl)sulfonyl]-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• Standard InChI: InChI=1S/C21H28N4O5S/c1-4-9-24-19(27)21(22-20(24)28)7-10-23(11-8-21)31(29,30)17-5-6-18-16(13-17)12-14(2)25(18)15(3)26/h5-6,13-14H,4,7-12H2,1-3H3,(H,22,28)
• Standard InChI Key: RHKOPVSMKVQFIU-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)C2(CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)N(C(C4)C)C(=O)C)NC1=O

Introduction

8-((1-Acetyl-2-methylindolin-5-yl)sulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a complex organic compound featuring a unique spirocyclic structure. This compound combines an indoline moiety with a triazaspirodecane core, which confers distinct chemical and biological properties. The compound's molecular formula is C₂₁H₂₈N₄O₅S, and its molecular weight is approximately 448.5 g/mol.

Structural Features

• Molecular Formula: C₂₁H₂₈N₄O₅S

• Molecular Weight: 448.5 g/mol

• CAS Number: 1021265-25-7

• InChI Key: RHKOPVSMKVQFIU-UHFFFAOYSA-N

The compound's structure includes an indoline ring connected to a sulfonyl group, which is further linked to a triazaspirodecane ring system. This unique combination of structural motifs suggests potential interactions with biological targets.

Synthetic Routes and Reaction Conditions

The synthesis of 8-((1-Acetyl-2-methylindolin-5-yl)sulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multiple steps:

• Formation of the Indolin-5-yl Sulfonyl Group: This step often requires specific reagents to introduce the sulfonyl group onto the indoline ring.

• Construction of the Spirocyclic Triazaspirodecane Core: This involves the formation of the triazaspirodecane ring system, which may require catalysts and specific solvents to achieve high yield and purity.

Industrial production may involve optimizing these synthetic routes using continuous flow reactors and advanced purification techniques to scale up the process efficiently.

Mechanisms of Biological Activity

Research suggests that compounds with similar structures may exhibit several mechanisms of action:

• Adrenergic Receptor Modulation: These compounds can act as alpha and beta adrenergic receptor antagonists, potentially lowering blood pressure by blocking alpha receptors without significant beta-blocking activity.

• Neuroprotective Effects: The indoline structure is often associated with neuroprotective properties, potentially protecting neuronal cells from oxidative stress and apoptosis.

• Antimicrobial Activity: Some derivatives have shown antimicrobial properties against various pathogens.

Indole Derivatives

Compounds like serotonin and tryptophan share the indole core structure. These compounds are known for their roles in neurotransmission and metabolism.

Spirocyclic Compounds

Similar spirocyclic structures include spirooxindoles and spirocyclic piperidines. These compounds are of interest due to their unique chemical and biological properties.

Research Findings and Applications

8-((1-Acetyl-2-methylindolin-5-yl)sulfonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has garnered attention in pharmacological research due to its potential biological activities. The compound's dual functionality, combining indole and spirocyclic motifs, makes it versatile for various applications, particularly in the central nervous system and cardiovascular system.